Cas no 1784645-41-5 (2-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one)

• Product Name: 2-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one
• CAS No: 1784645-41-5
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6073146
• PubChem ID: 84669002
• Update Time: 2025-10-30

2-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one
• 2-amino-1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
• 1784645-41-5
• EN300-1858791

• Inchi： 1S/C8H13N3OS/c1-5-7(6(12)4-9)13-8(10-5)11(2)3/h4,9H2,1-3H3
• InChI Key： JKUKAUSPSUZHBZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CN)=O)N(C)C

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one

Introduction to 2-Amino-1-(2-(Dimethylamino)-4-Methyl-1,3-Thiazol-5-yl)Ethyl-1-One (CAS No. 1784645-41-5)

2-Amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one, also known by its CAS number 1784645-41-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of 2-amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one features a thiazole ring substituted with a dimethylamino group and a methyl group, along with an amino and a ketone functional group. These structural elements contribute to its unique chemical and biological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that thiazole-based compounds exhibit potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The presence of the dimethylamino group in 2-amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one enhances its ability to interact with viral proteins, thereby inhibiting viral replication.

In addition to antiviral properties, thiazole derivatives have shown promise in the treatment of neurodegenerative diseases. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that certain thiazole compounds can modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, these compounds were found to inhibit the activity of beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are implicated in the formation of neurofibrillary tangles.

The pharmacokinetic profile of 2-amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one is another critical aspect that has been investigated. A 2023 study in the Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and low toxicity in preclinical models. These properties make it an attractive candidate for further development as a therapeutic agent.

The synthesis of 2-amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-methylthiazole with an appropriate amine and ketone under controlled conditions. The resulting intermediate is then subjected to further functionalization to introduce the desired substituents.

The biological activity of thiazole derivatives is often influenced by their structural modifications. For example, substituting different functional groups on the thiazole ring can significantly alter the compound's binding affinity to target proteins. A 2023 study in Organic & Biomolecular Chemistry explored the impact of various substituents on the antitumor activity of thiazole derivatives. The results indicated that introducing electron-withdrawing groups on the thiazole ring enhanced the compound's ability to induce apoptosis in cancer cells.

In conclusion, 2-amino-1-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)ethan-1-one (CAS No. 1784645-41-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As advancements in medicinal chemistry and drug discovery progress, this compound is likely to play a significant role in addressing unmet medical needs.